Cas no 21005-45-8 (1-Methylindole-6-carbaldehyde)

• Product Name: 1-Methylindole-6-carbaldehyde
• CAS No: 21005-45-8
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD08690251
• CID: 241872
• PubChem ID: 14835679
• Update Time: 2025-04-19

1-Methylindole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-indole-6-carbaldehyde
• 1H-Indole-6-carboxaldehyde,1-methyl-
• 1-methyl-1H-Indole-6-carboxaldehyde
• 1-METHYLINDOLE-6-CARBALDEHYDE
• 1-methyl-1H-indole-6-carbaldehyde(SALTDATA: FREE)
• 1-methyl-6-indolecarbaldehyde
• 1-methyl-indole-6-carboxaldehyde
• 6-formyl-1-methylindole
• N-methyl-6-indolecarboxaldehyde
• 1H-Indole-6-carboxaldehyde, 1-methyl-
• 6-formy-1-methylindole
• Jsp004308
• QGAKKGIWURKKHV-UHFFFAOYSA-N
• BDBM50037815
• STK501453
• TRA0070729
• RP02081
• SY003443
• AB0040589
• AB1
• BB 0261765
• FT-0679043
• MFCD08690251
• 1-Methyl-1H-indole-6-carboxaldehyde, 97%
• Z1198180913
• AC-2968
• CHEMBL3358226
• EN300-1725343
• CS-W010883
• W-206584
• 1-methyl-1H-indole-6-carbaldehyde, AldrichCPR
• DS-17516
• DTXSID00564531
• SCHEMBL1125855
• A18440
• 21005-45-8
• AMY20079
• AKOS000321463
• ALBB-004940
• 1-Methylindole-6-carbaldehyde

• MDL： MFCD08690251
• Inchi： 1S/C10H9NO/c1-11-5-4-9-3-2-8(7-12)6-10(9)11/h2-7H,1H3
• InChI Key： QGAKKGIWURKKHV-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2C=CN(C)C=2C=1

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 22

Experimental Properties

• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 79-81 °C
• Boiling Point: 318.7℃ at 760 mmHg
• Flash Point: 146.5℃
• Refractive Index: 1.585
• Solubility: Very slightly soluble (0.81 g/l) (25 º C),
• PSA: 22.00000
• LogP: 1.99080

1-Methylindole-6-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319-H412
• Warning Statement： P273-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36-52
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles